1-[(diisobutylamino)methyl]-2-naphthol

• IUPAC Name: 1-[[bis(2-methylpropyl)amino]methyl]naphthalen-2-ol
• InChI: InChI=1S/C19H27NO/c1-14(2)11-20(12-15(3)4)13-18-17-8-6-5-7-16(17)9-10-19(18)21/h5-10,14-15,21H,11-13H2,1-4H3
• InChI Key: ABPITNTXXGOCET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC1=C(C=CC2=CC=CC=C21)O)CC(C)C
• Molecular Formula: C19H27NO
• Molecular Weight: 285.4 g/mol

Description

1-[(Diisobutylamino)methyl]-2-naphthol, commonly known as DIAN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DIAN is a fluorescent dye that has been used in various biochemical and physiological studies, particularly in the field of neuroscience.

Mechanism of Action

DIAN binds to intracellular proteins, particularly those involved in the regulation of calcium ions. It has been shown to selectively bind to the endoplasmic reticulum (ER) and Golgi apparatus, which are important organelles involved in calcium signaling. DIAN has been shown to increase the release of calcium from the ER, leading to an increase in intracellular calcium concentration and subsequent activation of downstream signaling pathways.
Biochemical and Physiological Effects
DIAN has been shown to have various biochemical and physiological effects on cells and tissues. It has been shown to enhance synaptic transmission and plasticity in neurons, improve cardiac function, and inhibit cancer cell proliferation. DIAN has also been shown to induce oxidative stress and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DIAN in lab experiments is its high sensitivity and selectivity for calcium ions. It allows for precise imaging and tracking of calcium signaling in cells and tissues. However, one of the limitations of using DIAN is its potential toxicity to cells at high concentrations. Careful optimization of experimental conditions is required to minimize any potential toxic effects.

Future Directions

There are several future directions for research on DIAN. One area of interest is the development of new fluorescent dyes with improved properties, such as higher brightness and better photostability. Another area of interest is the application of DIAN in the study of other biological systems, such as the immune system and microbiome. Additionally, further investigation is needed to fully understand the mechanism of action of DIAN and its potential therapeutic applications.
Conclusion
In conclusion, DIAN is a fluorescent dye that has been widely used in scientific research for imaging and tracking of neuronal activity. It has unique properties that make it useful for investigating various biological systems. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

DIAN has been widely used in scientific research as a fluorescent dye for imaging and tracking of neuronal activity. It has been used in various studies to investigate the function of neurons in the brain, including synaptic transmission, neuronal plasticity, and neural circuitry. DIAN has also been used in studies of other biological systems, such as the cardiovascular system and cancer cells.